Cas no 35245-80-8 (Phenol,2,3,4,5-tetrachloro-6-(2,3,4,5,6-pentachlorophenoxy)-)

Phenol,2,3,4,5-tetrachloro-6-(2,3,4,5,6-pentachlorophenoxy)- Properties

Names and Identifiers

• Phenol,2,3,4,5-tetrachloro-6-(2,3,4,5,6-pentachlorophenoxy)-
• 2,3,4,5-Tetrachloro-6-(pentachlorophenoxy)phenol
• (perchloro-1,2-phenylene)dimethanol
• 1,2,3,4-Tetrachlor-5,6-bis-hydroxymethyl-benzol
• 1,2-Bis-(hydroxymethyl)-3,4,5,6-tetrachlorbenzol
• 1,2-Bis-hydroxymethyl-3,4,5,6-tetrachlor-benzol
• 2,3,4,5-Tetrachlor-6-pentachlorphenoxy-phenol
• 2,3,4,5-tetrachloro-6-pentachlorophenoxy-phenol
• 3,4,5,6-tetrachloro-1,2-bis(hydroxymethyl)benzene
• CTK1F5238
• nonachloro-2-phenoxyphenol
• tetrachlorobenzene-1,2-dimethanol
• Phenol, 2,3,4,5-tetrachloro-6-(pentachlorophenoxy)-
• DTXSID80188739
• BRN 2313265
• 2-Hydroxy-nonachlorodiphenyl ether
• Nonachloropredioxin
• 35245-80-8
• Phenol, 2,3,4,5-tetrachloro-6-(2,3,4,5,6-pentachlorophenoxy)-
• +Expand

• InChIKey： AZNDXYXXGIGVCZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C12HCl9O2/c13-1-3(15)7(19)11(8(20)4(1)16)23-12-9(21)5(17)2(14)6(18)10(12)22/h22H
• SMILES： ClC1=C(Cl)C(O)=C(OC2=C(Cl)C(Cl)=C(Cl)C(Cl)=C2Cl)C(Cl)=C1Cl

Computed Properties

• Exact Mass: 491.71773
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 491.717329g/mol
• Heavy Atom Count: 23
• Complexity: 400
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46